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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B15555341

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solvent dyeing
applications of C.I. Disperse Violet 8. It is intended for an audience of researchers, scientists,
and professionals in drug development who may utilize this dye in various non-aqueous
systems for coloring synthetic materials.

Disperse Violet 8, an anthraquinone dye, is recognized for its bright blue-purple hue and its
suitability for coloring hydrophobic fibers. While traditionally applied from aqueous dispersions,
its application in solvent-based systems offers advantages such as reduced water
consumption, energy savings, and potentially faster dyeing kinetics.[1] This dye is soluble in
organic solvents like ethanol, acetone, and benzene, making it a candidate for non-aqueous

dyeing processes.

Physicochemical and Fastness Properties

A summary of the key properties of Disperse Violet 8 is presented below. This data is crucial
for determining suitable solvent systems and predicting the performance of the dyed materials.
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Property

Description

Reference

C.l. Name

Disperse Violet 8

CAS Registry Number

82-33-7

Molecular Structure

Anthraquinone

Appearance

Dark blue powder

Solubility

Soluble in ethanol, acetone,

and benzene.

Light Fastness

Grade 6 (ISO)

Washing Fastness

Fading: Grade 4-5, Staining:

Grade 4-5 (I1SO)

Perspiration Fastness

Fading: Grade 5, Staining:
Grade 5 (ISO)

Ironing Fastness

Fading: Grade 4-5, Staining:

Grade 3-4 (I1SO)

Solvent Dyeing: Mechanism and Workflow

Solvent dyeing is a process where dyes are dissolved in an organic solvent, which then acts as

the medium to transport the dye molecules into the fiber.[1][2] This method is particularly

effective for synthetic fibers like polyester, nylon, and acetate, which are hydrophobic in nature.

[1][3] The mechanism involves the swelling of the fiber by the solvent, which facilitates the

diffusion of the dissolved dye molecules into the polymer structure. Upon removal of the

solvent, the dye is trapped within the fiber.

The general workflow for a solvent dyeing process is outlined in the diagram below.
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Caption: A generalized workflow for the solvent dyeing process.

Experimental Protocols

The following are representative protocols for the solvent dyeing of polyester fabric with

Disperse Violet 8. These protocols are based on general principles of solvent dyeing, as

specific documented procedures for Disperse Violet 8 are not widely available. Optimization of

these parameters is highly recommended for specific applications.

Protocol 1: High-Temperature Solvent Dyeing of

Polyester

This protocol is suitable for achieving good dye penetration and fixation on polyester fibers.

Materials:
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» Disperse Violet 8

o Polyester fabric (pre-cleaned)

o Perchloroethylene (or a similar chlorinated solvent)

e Heating and stirring apparatus

« Solvent recovery system

Procedure:

o Dye Bath Preparation: Prepare a dyeing solution by dissolving Disperse Violet 8 in
perchloroethylene. The concentration will depend on the desired shade depth (e.g., 1-5% on
weight of fabric).

e Dyeing:

o Immerse the polyester fabric in the dye bath at room temperature.

o Gradually raise the temperature of the dye bath to 100-120°C.

o Maintain this temperature for 30-60 minutes with continuous agitation to ensure even
dyeing.

o Cooling: After the dyeing period, slowly cool the dye bath to room temperature.

e Solvent Removal: Remove the fabric from the dye bath and remove excess solvent by
squeezing. The solvent from the dye bath and the removed excess should be collected for
recovery.

e Rinsing: Rinse the dyed fabric with a suitable solvent (e.g., acetone) to remove any unfixed
dye from the surface.[4]

» Drying: Dry the fabric in a well-ventilated area or an oven at a moderate temperature.
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Protocol 2: Solvent-Assisted Dyeing of Polyester at
Lower Temperatures

This method utilizes a co-solvent system, which may allow for dyeing at lower temperatures.
Materials:
» Disperse Violet 8
e Polyester fabric (pre-cleaned)
¢ Glycerol (main solvent)
o Dimethyl carbonate (co-solvent)
e Ethanol (for rinsing)
e Heating and stirring apparatus
e Solvent recovery system
Procedure:
e Dye Bath Preparation:
o Prepare a mixed solvent of glycerol and dimethyl carbonate.

o Dissolve the required amount of Disperse Violet 8 (e.g., 1-5% on weight of fabric) in the
mixed solvent. Gentle heating (e.g., to 80°C) may be required to aid dissolution.

e Dyeing:
o Introduce the polyester fabric into the dye bath at room temperature.
o Increase the temperature to 100-160°C at a rate of approximately 2°C/min.
o Hold the dyeing temperature for 30-120 minutes.

¢ Cooling and Rinsing:
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o After dyeing, cool the bath.

o Clean the fabric first in an ethanol solution (e.g., 90-95% ethanol at 40-45°C for 10-15
minutes) to recover the dyeing solvent.

o A subsequent reduction cleaning may be performed if necessary, followed by a final rinse
and drying.

Signaling Pathways and Interactions

The interaction between the disperse dye, solvent, and fiber is primarily a physical process
governed by solubility and diffusion. The logical relationship can be visualized as follows:

Organic Solvent

Polyester Fiber

Disperse Violet 8 (Diffused)

Click to download full resolution via product page
Caption: The mechanism of solvent dyeing with Disperse Violet 8.

Applications Beyond Textiles

Given its solubility in organic solvents, Disperse Violet 8 also finds applications in the coloring
of various plastics and resins. The process generally involves incorporating the dye into the
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polymer melt, where it dissolves to form a solid solution. This makes it suitable for coloring
materials such as polystyrene, acrylics, and other amorphous polymers.

In conclusion, Disperse Violet 8 presents a viable option for solvent-based dyeing of synthetic
materials, offering a water-free alternative to traditional dyeing methods. The provided
protocols and data serve as a foundation for further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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